4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carbaldehyde

• Molecular Formula: C9H8ClN3O
• Molecular Weight: 209.63 g/mol
• IUPAC Name: 4-chloro-6-[methyl(prop-2-ynyl)amino]pyrimidine-5-carbaldehyde
• InChI: InChI=1S/C9H8ClN3O/c1-3-4-13(2)9-7(5-14)8(10)11-6-12-9/h1,5-6H,4H2,2H3
• InChI Key: OVOHDBVJCFHGHM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#C)C1=C(C(=NC=N1)Cl)C=O

Description

4-Chloro-6-[methyl(prop-2-yn-1-yl)amino]pyrimidine-5-carbaldehyde (CAS 1233706-09-6) is a pyrimidine derivative with a molecular formula of C₉H₈ClN₃O and a molecular weight of 209.63 g/mol. Its structure features a pyrimidine core substituted at the 4-position with chlorine, a methyl(prop-2-yn-1-yl)amino group at the 6-position, and an aldehyde functional group at the 5-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carbaldehyde typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as amidines and β-dicarbonyl compounds.

Introduction of the Chloro Group: Chlorination of the pyrimidine ring can be achieved using reagents like phosphorus oxychloride (POCl3) under reflux conditions.

Substitution with Methyl(prop-2-YN-1-YL)amino Group:

Formylation: The formyl group can be introduced using formylating agents such as Vilsmeier-Haack reagent.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4).

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4).

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an alkaline medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as triethylamine (TEA).

Major Products Formed

Oxidation: 4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carboxylic acid.

Reduction: 4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-methanol.

Substitution: Various substituted pyrimidine derivatives depending on the nucleophile used.

Scientific Research Applications

4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carbaldehyde has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of potential therapeutic agents, particularly in the development of antiviral, anticancer, and anti-inflammatory drugs.

Materials Science: The compound can be utilized in the design of novel materials with specific electronic or optical properties.

Biological Studies: It can serve as a probe or ligand in biochemical assays to study enzyme interactions and cellular pathways.

Mechanism of Action

The mechanism of action of 4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carbaldehyde depends on its specific application. In medicinal chemistry, it may act by:

Inhibiting Enzymes: The compound can bind to the active site of enzymes, inhibiting their activity and thus affecting metabolic pathways.

Modulating Receptors: It can interact with cellular receptors, altering signal transduction pathways and cellular responses.

Comparison with Similar Compounds

Key Observations:

Aldehyde Functionality : The target compound and analogs from , and retain the aldehyde group at C5, enabling reactivity in condensation reactions (e.g., formation of Schiff bases or heterocycles). In contrast, the compound in lacks this group, limiting its utility in such transformations.

Amino Substituents: The methyl(prop-2-yn-1-yl)amino group in the target compound introduces steric hindrance and alkyne reactivity.

Aromatic vs. Aliphatic Substitutions : The fluorophenyl group in increases aromaticity and electron-withdrawing effects, which may influence electronic properties and binding affinities in medicinal chemistry applications.

Biological Activity

4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carbaldehyde is a pyrimidine derivative that has garnered attention due to its potential biological activities. This compound, with a molecular weight of 209.63 g/mol, has been synthesized and studied for its pharmacological properties, particularly in relation to its effects on various biological targets.

Chemical Structure

The chemical structure of 4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carbaldehyde can be represented as follows:

$$\text{C}_9\text{H}_{8}\text{Cl}\text{N}_3\text{O}$$

Biological Activity Overview

The biological activity of this compound primarily revolves around its interaction with specific enzymes and cellular pathways. Notably, it has been investigated for its potential as an inhibitor of dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and repair.

Key Biological Targets

• Dihydrofolate Reductase (DHFR) :
  • Inhibition of DHFR leads to decreased levels of tetrahydrofolate, which is essential for the synthesis of purines and pyrimidines. This mechanism is critical in cancer therapeutics as it impairs cell proliferation .
• Kinase Inhibition :
  • The compound may also exhibit kinase inhibitory activity, which is significant in the context of cancer treatment since many kinases are involved in cell signaling pathways that regulate growth and survival .

Research Findings

Recent studies have highlighted the following findings regarding the biological activity of 4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carbaldehyde:

In Vitro Studies

• Antitumor Activity : In vitro assays have shown that this compound exhibits cytotoxic effects against various cancer cell lines, suggesting its potential as an antitumor agent. The specific mechanisms involve the inhibition of DNA synthesis through DHFR inhibition .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the efficacy of this compound. Key observations include:

• The presence of the chloro group at position 4 enhances the lipophilicity and biological activity.
• Modifications on the amino group can significantly alter the compound's potency against specific targets .

Case Studies

Several case studies have documented the efficacy of pyrimidine derivatives similar to 4-Chloro-6-[methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carbaldehyde:

• Piritrexim : A closely related compound that inhibits DHFR and has shown effectiveness against tumors in animal models. It demonstrated significant antitumor effects, particularly in carcinosarcoma models .
• Microtubule Stabilization : Some derivatives have been shown to stabilize microtubules, which can be beneficial in treating neurodegenerative diseases like Alzheimer's .

Data Tables

Biological Activity	Target	Effect	Reference
DHFR Inhibition	Dihydrofolate Reductase	Decreased DNA synthesis
Antitumor Activity	Various Cancer Cell Lines	Cytotoxicity observed
Kinase Inhibition	Tyrosine Kinases	Impaired cell signaling